2-Phenyl-2,3,3a,4,7,7a-hexahydro-1h-4,7-methanoindene-2-carbonitrile

• CAS No.: 93816-59-2
• Molecular Formula: C17H17N
• Molecular Weight: 235.32 g/mol
• IUPAC Name: 4-phenyltricyclo[5.2.1.02,6]dec-8-ene-4-carbonitrile
• InChI: InChI=1S/C17H17N/c18-11-17(14-4-2-1-3-5-14)9-15-12-6-7-13(8-12)16(15)10-17/h1-7,12-13,15-16H,8-10H2
• InChI Key: KVEMZPFNGPOOJT-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2CC(C3)(C#N)C4=CC=CC=C4

Description

This compound is characterized by its intricate molecular structure, which includes a phenyl group and a methanoindene core, making it a subject of interest in organic chemistry and related disciplines .

Preparation Methods

The synthesis of 2-Phenyl-2,3,3a,4,7,7a-hexahydro-1h-4,7-methanoindene-2-carbonitrile involves multiple steps, typically starting with the preparation of the methanoindene core. This can be achieved through a series of cyclization reactions, often involving the use of catalysts and specific reaction conditions to ensure the correct formation of the desired structure. Industrial production methods may involve the optimization of these synthetic routes to achieve higher yields and purity levels .

Chemical Reactions Analysis

2-Phenyl-2,3,3a,4,7,7a-hexahydro-1h-4,7-methanoindene-2-carbonitrile undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used, but they often involve modifications to the phenyl group or the methanoindene core .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it may be investigated for its potential pharmacological properties, including its interactions with biological targets. Industrial applications could include its use in the development of new materials or as a precursor in chemical manufacturing processes .

Mechanism of Action

The mechanism of action of 2-Phenyl-2,3,3a,4,7,7a-hexahydro-1h-4,7-methanoindene-2-carbonitrile involves its interaction with specific molecular targets, which can vary depending on its application. In pharmacological contexts, it may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The pathways involved in these interactions are complex and require further research to fully elucidate .

Comparison with Similar Compounds

When compared to similar compounds, 2-Phenyl-2,3,3a,4,7,7a-hexahydro-1h-4,7-methanoindene-2-carbonitrile stands out due to its unique structural features. Similar compounds include other methanoindene derivatives and phenyl-substituted organic molecules. The presence of both the phenyl group and the methanoindene core in this compound provides it with distinct chemical and physical properties, making it a valuable subject for further study .